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Compound of Interest

Compound Name: Renierol

Cat. No.: B15576469 Get Quote

Disclaimer: The following guide is based on the assumption that "Renierol" is a typographical

error for "Retinol." Retinol is a form of Vitamin A, a compound used in scientific research and

pharmaceutical development. It is imperative to always consult the specific Safety Data Sheet

(SDS) for the exact chemical you are handling before commencing any work.

This document provides crucial safety and logistical information for laboratory professionals,

including researchers, scientists, and drug development experts, to ensure the safe handling

and disposal of Retinol.

I. Chemical and Physical Properties
Retinol is a yellow, crystalline solid at room temperature.[1][2][3] It is a fat-soluble vitamin

belonging to the vitamin A family.[4] Key quantitative data for Retinol are summarized in the

table below.
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Property Value Source

Molecular Formula C20H30O [1][3]

Molar Mass 286.45 g/mol [3][4]

Melting Point 61 - 64 °C (141.8 - 147.2 °F) [1][2][3][4]

Boiling Point 137 - 138 °C (at 10⁻⁶ mm Hg) [3][4]

Solubility

Insoluble in water, soluble in

non-polar organic solvents like

alcohol, chloroform, and ether.

[3]

Cheméo

II. Hazard Identification and Personal Protective
Equipment (PPE)
Retinol is classified as a hazardous substance. The primary hazards include:

Reproductive Toxicity: May damage fertility or the unborn child.[5]

Skin Sensitization: May cause an allergic skin reaction.[5]

Eye Irritation: Causes serious eye irritation.

Aquatic Hazard: May cause long-lasting harmful effects to aquatic life.

Due to these hazards, the following personal protective equipment is mandatory when handling

Retinol.
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PPE Category Specification Rationale

Hand Protection
Impervious chemical-resistant

gloves (e.g., Nitrile rubber).

To prevent skin contact and

potential sensitization.

Eye and Face Protection

Safety glasses with side-

shields or goggles. A face

shield may be required for

splash hazards.

To protect eyes from dust

particles and splashes.[1][2]

Skin and Body Protection
Laboratory coat, long-sleeved

clothing, and closed-toe shoes.
To minimize skin exposure.

Respiratory Protection

Use in a well-ventilated area or

under a chemical fume hood.

[2] If dusts are generated, a

NIOSH-approved respirator

may be necessary.

To prevent inhalation of dust.

III. Operational Plan: Step-by-Step Handling
Protocol
Adherence to a strict operational protocol is essential for minimizing exposure and ensuring a

safe laboratory environment.

1. Preparation:

Read and understand the Safety Data Sheet (SDS) for Retinol before starting any work.[1][2]
Ensure a chemical fume hood is available and functioning correctly.
Assemble all necessary PPE and ensure it is in good condition.
Prepare a designated work area and ensure it is clean and uncluttered.

2. Handling:

Work exclusively within a chemical fume hood to control exposure.
Wear all required PPE throughout the handling process.
Avoid the generation of dust.[2]
If weighing the solid, do so carefully to minimize dust creation.
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Immediately change any contaminated clothing.

3. Post-Handling:

Wash hands and face thoroughly with soap and water after handling.[1][2]
Clean the work area and any equipment used.
Properly remove and dispose of PPE as described in the disposal plan.
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Caption: Diagram illustrating the relationship between Retinol's hazards and the corresponding

PPE.

By adhering to these guidelines, researchers and laboratory personnel can significantly

mitigate the risks associated with handling Retinol, fostering a safe and productive research

environment. Always prioritize safety and consult institutional safety officers for any specific

questions or concerns.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b15576469?utm_src=pdf-custom-synthesis
https://www.fishersci.com/store/msds?partNumber=AC347072500&productDescription=ALL-TRANS-RETINOL+95%25+250MGAL&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAJ6207903&productDescription=RETINOL+SYNTHETIC+1G&vendorId=VN00024248&countryCode=US&language=en
https://ivypanda.com/essays/retinol-physical-and-chemical-properties-sources-benefits-and-adverse-effects/
https://en.wikipedia.org/wiki/Retinol
https://www.carlroth.com/medias/SDB-1T98-IE-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNjQ3OTZ8YXBwbGljYXRpb24vcGRmfGFEQXlMMmd3WkM4NU1UY3dPREUxT0RjM01UVXdMMU5FUWw4eFZEazRYMGxGWDBWT0xuQmtaZ3w4YjZhMjI2YjZmYzYwZjE1YmI4MDQ2ZGZhMjIyZTYzZDNhMWI5MGFmMzM5MjI0NTI2ZGQxMjZiNWNiNzlmYzQ1
https://www.benchchem.com/product/b15576469#personal-protective-equipment-for-handling-renierol
https://www.benchchem.com/product/b15576469#personal-protective-equipment-for-handling-renierol
https://www.benchchem.com/product/b15576469#personal-protective-equipment-for-handling-renierol
https://www.benchchem.com/product/b15576469#personal-protective-equipment-for-handling-renierol
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15576469?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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